Cas no 36717-27-8 (2-methylpropanecarbonyl isothiocyanate)

2-Methylpropanecarbonyl isothiocyanate is a specialized organic compound featuring an isothiocyanate functional group attached to a 2-methylpropanecarbonyl moiety. This reagent is particularly valuable in synthetic organic chemistry for its reactivity as an electrophile, enabling the introduction of the isothiocyanate group into target molecules. Its branched alkyl chain enhances steric control in reactions, improving selectivity in nucleophilic additions and cyclization processes. The compound is commonly employed in the synthesis of heterocycles, thiourea derivatives, and bioactive intermediates. Its stability under standard conditions and compatibility with a range of solvents make it a practical choice for laboratory-scale and industrial applications. Proper handling is essential due to its potential lachrymatory and irritant properties.

2-methylpropanecarbonyl isothiocyanate structure

36717-27-8 structure

Product Name:2-methylpropanecarbonyl isothiocyanate

CAS No:36717-27-8

MF:C₅H₇NOS

MW:129.180179834366

CID:3951581

PubChem ID:12760169

Update Time:2025-05-28

2-methylpropanecarbonyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

- Propanoyl isothiocyanate, 2-methyl-
- 2-methylpropanecarbonyl isothiocyanate
- AKOS000132121
- EN300-51908
- 2-METHYLPROPANOYL ISOTHIOCYANATE
- SCHEMBL18845531
- 36717-27-8
- 856-828-5
- Inchi： 1S/C5H7NOS/c1-4(2)5(7)6-3-8/h4H,1-2H3
- InChI Key： KXQHWLLLJQDSFF-UHFFFAOYSA-N
- SMILES： C(N=C=S)(=O)C(C)C

Computed Properties

Exact Mass: 129.02483502Da
Monoisotopic Mass: 129.02483502Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 61.5Å²

2-methylpropanecarbonyl isothiocyanate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M328310-25mg	2-methylpropanecarbonyl isothiocyanate	36717-27-8		25mg	$ 50.00	2022-06-04
TRC	M328310-50mg	2-methylpropanecarbonyl isothiocyanate	36717-27-8		50mg	$ 70.00	2022-06-04
TRC	M328310-250mg	2-methylpropanecarbonyl isothiocyanate	36717-27-8		250mg	$ 250.00	2022-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01072860-1g	2-Methylpropanecarbonyl isothiocyanate	36717-27-8	95%	1g	￥1456.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01072860-5g	2-Methylpropanecarbonyl isothiocyanate	36717-27-8	95%	5g	￥4235.0	2024-04-18
Enamine	EN300-51908-0.05g	2-methylpropanecarbonyl isothiocyanate	36717-27-8	95%	0.05g	$64.0	2023-02-10
Enamine	EN300-51908-0.1g	2-methylpropanecarbonyl isothiocyanate	36717-27-8	95%	0.1g	$66.0	2023-02-10
Enamine	EN300-51908-0.25g	2-methylpropanecarbonyl isothiocyanate	36717-27-8	95%	0.25g	$92.0	2023-02-10
Enamine	EN300-51908-0.5g	2-methylpropanecarbonyl isothiocyanate	36717-27-8	95%	0.5g	$175.0	2023-02-10
Enamine	EN300-51908-1.0g	2-methylpropanecarbonyl isothiocyanate	36717-27-8	95%	1.0g	$256.0	2023-02-10